Cas no 87647-00-5 (4-Pyridinecarbonyl chloride, 2,6-dimethyl- (9CI))
87647-00-5 structure
Product Name:4-Pyridinecarbonyl chloride, 2,6-dimethyl- (9CI)
CAS No:87647-00-5
MF:C8H8ClNO
MW:169.608221054077
CID:840151
PubChem ID:15541190
Update Time:2025-04-19
4-Pyridinecarbonyl chloride, 2,6-dimethyl- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 4-Pyridinecarbonyl chloride, 2,6-dimethyl- (9CI)
- 2,6-dimethylisonicotinoyl chloride
- 2,6-dimethylpyridine-4-carbonyl chloride
- DTXSID10573871
- 87647-00-5
- SCHEMBL668922
- 2,6-Dimethylisonicotinoylchloride
-
- Inchi: 1S/C8H8ClNO/c1-5-3-7(8(9)11)4-6(2)10-5/h3-4H,1-2H3
- InChI Key: VSBMKTNUCQTMQC-UHFFFAOYSA-N
- SMILES: ClC(C1C=C(C)N=C(C)C=1)=O
Computed Properties
- Exact Mass: 169.0294416g/mol
- Monoisotopic Mass: 169.0294416g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 150
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 30Ų
4-Pyridinecarbonyl chloride, 2,6-dimethyl- (9CI) Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
87647-00-5 (4-Pyridinecarbonyl chloride, 2,6-dimethyl- (9CI)) Related Products
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